2-Chloro-3-(1-isopropylpiperidin-3-yl)pyrazine hydrochloride
Overview
Description
2-Chloro-3-(1-isopropylpiperidin-3-yl)pyrazine hydrochloride is a chemical compound with the CAS number 1361112-55-1 . It is used for pharmaceutical testing and is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular formula of 2-Chloro-3-(1-isopropylpiperidin-3-yl)pyrazine hydrochloride is C12H19Cl2N3 . It has an average mass of 276.205 Da and a monoisotopic mass of 275.095612 Da .Scientific Research Applications
Synthesis and Chemical Properties
- 2-Chloro-3-(1-isopropylpiperidin-3-yl)pyrazine hydrochloride has been utilized in the synthesis of new series of imidazo-[1,5-a]pyrido[2,3-e]pyrazines. These compounds are potential ligands for the GABA receptor complex, demonstrating its importance in the development of neurological agents (Weber, Bartsch, & Erker, 2002).
- The compound's derivatives are of interest as potential pesticides, as demonstrated in the reaction of 2,3-dichloro-5,6-dicyanopyrazine with enamines and tertiary amines, which forms aminovinyl-substituted pyrazine derivatives (Hou, Oshida, & Matsuoka, 1993).
Interaction with DNA and Antimicrobial Properties
- Pyrazine derivatives, such as 2-chloro-3-hydrazinopyrazine, show high affinity to DNA and exhibit non-toxic properties towards human dermal keratinocytes, suggesting potential clinical applications (Mech-Warda et al., 2022).
- Pyrazine and pyridine derivatives have been investigated for their antibacterial activity, with compounds formed from reactions involving 3-chloro-2-cyanopyrazine showing potential tuberculostatic activity (Foks et al., 2005).
Synthesis of Organic Optoelectronic Materials
- Pyrazine is a critical molecular scaffold in the development of organic optoelectronic materials. The synthesis of dipyrrolopyrazine derivatives, involving regio-selective amination reactions, indicates the role of pyrazine derivatives in creating materials for optoelectronic applications (Meti et al., 2017).
Development of Antimicrobial and Anti-inflammatory Agents
- Novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety, synthesized from pyrazine derivatives, were evaluated for antimicrobial and anti-inflammatory activities, demonstrating the compound's role in pharmaceutical research (Kendre, Landge, & Bhusare, 2015).
Future Directions
properties
IUPAC Name |
2-chloro-3-(1-propan-2-ylpiperidin-3-yl)pyrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN3.ClH/c1-9(2)16-7-3-4-10(8-16)11-12(13)15-6-5-14-11;/h5-6,9-10H,3-4,7-8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHKDWWCQPQCIIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCCC(C1)C2=NC=CN=C2Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-(1-isopropylpiperidin-3-yl)pyrazine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-3-piperidin-3-yl-1H-pyrazolo[3,4-b]pyridine dihydrochloride](/img/structure/B1402645.png)
![6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine](/img/structure/B1402651.png)
